2-(2,2-difluoroethoxy)-N-[2-(oxolan-2-yl)ethyl]aniline
Catalog No.
S7222576
CAS No.
M.F
C14H19F2NO2
M. Wt
271.30 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
2-(2,2-difluoroethoxy)-N-[2-(oxolan-2-yl)ethyl]aniline
IUPAC Name
2-(2,2-difluoroethoxy)-N-[2-(oxolan-2-yl)ethyl]aniline
Molecular Formula
C14H19F2NO2
Molecular Weight
271.30 g/mol
InChI
InChI=1S/C14H19F2NO2/c15-14(16)10-19-13-6-2-1-5-12(13)17-8-7-11-4-3-9-18-11/h1-2,5-6,11,14,17H,3-4,7-10H2
InChI Key
UENBTVPTTXFDSI-UHFFFAOYSA-N
Canonical SMILES
C1CC(OC1)CCNC2=CC=CC=C2OCC(F)F
2-(2,2-Difluoroethoxy)-N-[2-(oxolan-2-yl)ethyl]aniline, also known as DFEA, is a chemical compound with the molecular formula C13H19F2NO2. It is part of the family of anilines, which are primary aromatic amines that contain the basic structure of a phenyl group attached to an amino group. DFEA has two ether and one amine functional groups, making it a versatile molecule that can be used for various chemical synthesis and biological applications.
DFEA is a colorless to light yellow liquid that is slightly soluble in water but highly soluble in organic solvents such as ethanol and dichloromethane. It has a molecular weight of 255.3 g/mol, a boiling point of 310 °C, and a melting point of -3 °C. DFEA is also stable under normal conditions but can undergo degradation when exposed to strong acids or bases.
DFEA can be synthesized through various methods, including the reaction of 2-(2,2-difluoroethoxy)aniline with 1,2-oxathiolane in the presence of a base such as potassium carbonate. The resulting product is then purified through column chromatography. The structure of DFEA can be characterized through various spectroscopic methods, including nuclear magnetic resonance (NMR) and mass spectrometry.
DFEA can be analyzed through various techniques, including gas chromatography (GC), high-performance liquid chromatography (HPLC), and Fourier transform infrared spectroscopy (FTIR). These analytical methods are useful in determining the purity and concentration of DFEA in various samples.
DFEA has been found to have various biological properties, including antimicrobial, antifungal, and anti-inflammatory activities. It has been shown to inhibit the growth of various bacterial strains, such as Escherichia coli and Staphylococcus aureus, and fungal strains, such as Candida albicans. DFEA has also been found to have anti-inflammatory effects in animal studies, making it a potential therapeutic agent for inflammatory diseases.
The toxicity and safety of DFEA in scientific experiments have not been extensively studied. However, it is known that DFEA can cause skin and eye irritation, and inhalation of DFEA vapor can cause respiratory tract irritation. Therefore, proper safety precautions should be taken when handling DFEA in laboratory settings.
DFEA has various applications in scientific experiments, including as a building block for organic synthesis and in drug discovery. It can be used to synthesize various organic compounds, including heterocyclic compounds and amino acid derivatives. DFEA can also be used as a scaffold for the development of novel therapeutic agents, as it has demonstrated various biological activities.
Current research has focused on the synthesis and biological evaluation of DFEA derivatives, as well as its potential use as a therapeutic agent for various diseases. DFEA has been found to have anticancer properties, making it a potential candidate for cancer treatment. Additionally, it has been evaluated as an inhibitor of protein glycation, which is involved in the development of diabetic complications.
DFEA has potential implications in various fields of research and industry, including synthetic chemistry and pharmaceuticals. It can be used as a building block for the synthesis of various organic compounds and as a scaffold for the development of novel therapeutic agents. Additionally, DFEA derivatives have potential applications in the development of antimicrobial and antifungal agents.
One of the limitations of DFEA is its potential toxicity and safety concerns, which need to be further investigated. Additionally, its biological properties need to be further evaluated to fully understand its potential as a therapeutic agent. Future directions in DFEA research include the synthesis of novel derivatives and the evaluation of their biological activities, as well as the investigation of its potential applications in various fields of research and industry.
1. Further investigation of DFEA derivatives as potential anticancer agents.
2. Development of DFEA derivatives as inhibitors of protein glycation for the treatment of diabetic complications.
3. Investigation of the safety and toxicity of DFEA in animal studies.
4. Synthesis of novel DFEA derivatives with enhanced antimicrobial and antifungal activities.
5. Evaluation of the potential of DFEA derivatives as anti-inflammatory agents.
6. Investigation of the potential of DFEA derivatives in drug discovery for various diseases.
7. Development of synthetic routes for the efficient synthesis of DFEA derivatives.
8. Evaluation of the potential of DFEA derivatives in the development of new materials, such as polymers and coatings.
9. Investigation of the potential of DFEA derivatives as enzyme inhibitors for various applications.
10. Optimizing the biodegradability of DFEA derivatives for use in environmentally friendly applications.
2. Development of DFEA derivatives as inhibitors of protein glycation for the treatment of diabetic complications.
3. Investigation of the safety and toxicity of DFEA in animal studies.
4. Synthesis of novel DFEA derivatives with enhanced antimicrobial and antifungal activities.
5. Evaluation of the potential of DFEA derivatives as anti-inflammatory agents.
6. Investigation of the potential of DFEA derivatives in drug discovery for various diseases.
7. Development of synthetic routes for the efficient synthesis of DFEA derivatives.
8. Evaluation of the potential of DFEA derivatives in the development of new materials, such as polymers and coatings.
9. Investigation of the potential of DFEA derivatives as enzyme inhibitors for various applications.
10. Optimizing the biodegradability of DFEA derivatives for use in environmentally friendly applications.
XLogP3
3.5
Hydrogen Bond Acceptor Count
5
Hydrogen Bond Donor Count
1
Exact Mass
271.13838517 g/mol
Monoisotopic Mass
271.13838517 g/mol
Heavy Atom Count
19
Dates
Last modified: 08-26-2023
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